Cas no 100749-12-0 (3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-)

3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)- structure
100749-12-0 structure
Product Name:3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
CAS No:100749-12-0
MF:C16H24N2O2
MW:276.373964309692
CID:133993
PubChem ID:2781298
Update Time:2025-04-19

3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)-
    • 3,4-bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
    • 3,4-DI(CYCLOHEXYLAMINO)CYCLOBUT-3-ENE-1,2-DIONE
    • 3,4-Bis(cyclohexylamino)-3-cyclobuten-1,2-dion
    • 3-Cyclobutene-1,2-dione,3,4-bis(cyclohexylamino)
    • cis-Dicyclohexylsquaramide
    • N,N'-Dicyclhexyl-quadratsaeure-diamid
    • 3,4-BIS(CYCLOHEXYLAMINO)CYCLOBUT-3-EN-1,2-DIONE
    • 3,4-di-(Cyclohexylamino)cyclobut-3-ene-1,2-dione
    • FT-0614193
    • 100749-12-0
    • bis(cyclohexylamino)cyclobut-3-ene-1,2-dione
    • CCG-51256
    • CHEMBL3218327
    • AKOS015908643
    • DTXSID70381777
    • 3-Cyclobutene-1,2-dione, 3,4-bis(cyclohexylamino)-
    • SR-01000640565-1
    • SCHEMBL14384621
    • (5-Methyl-2H-[1,2,4]triazol-3-yl)-aceticacid
    • Inchi: 1S/C16H24N2O2/c19-15-13(17-11-7-3-1-4-8-11)14(16(15)20)18-12-9-5-2-6-10-12/h11-12,17-18H,1-10H2
    • InChI Key: MNDWDTRUCYOTCI-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=C1NC1CCCCC1)NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 276.18400
  • Monoisotopic Mass: 276.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 2.97620
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